1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene

• IUPAC Name: 1-[2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-[(E)-prop-1-enyl]benzene
• InChI: InChI=1S/C22H28O4/c1-5-6-19-8-10-21(22(16-19)23-4)26-14-12-24-11-13-25-20-9-7-17(2)15-18(20)3/h5-10,15-16H,11-14H2,1-4H3/b6-5+
• InChI Key: LBXNLJYYHFRZQQ-AATRIKPKSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCOCCOC2=C(C=C(C=C2)C)C)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCOCCOC2=C(C=C(C=C2)C)C)OC
• Molecular Formula: C22H28O4
• Molecular Weight: 356.5 g/mol

Description

1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene, also known as ICI 118,551, is a selective β2 adrenergic receptor antagonist. It has been widely used in scientific research to investigate the physiological and biochemical effects of β2 adrenergic receptor signaling.

Mechanism of Action

1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551 works by selectively blocking the β2 adrenergic receptor, which is a G protein-coupled receptor that is activated by the catecholamines epinephrine and norepinephrine. When activated, the β2 adrenergic receptor stimulates the production of cyclic AMP, which activates protein kinase A and leads to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551 has been shown to have a variety of biochemical and physiological effects, including the inhibition of airway smooth muscle relaxation, the inhibition of insulin secretion, and the inhibition of lipolysis. It has also been shown to have a cardioprotective effect by reducing myocardial ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551 is a highly selective β2 adrenergic receptor antagonist, which makes it a useful tool for investigating the physiological and biochemical effects of β2 adrenergic receptor signaling. However, its selectivity may also limit its usefulness in certain experiments, as it may not accurately reflect the effects of non-selective β adrenergic receptor antagonists.

Future Directions

Future research could investigate the potential therapeutic applications of 1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551, particularly in the treatment of cardiovascular and metabolic diseases. Additionally, further studies could investigate the role of β2 adrenergic receptors in regulating immune function and inflammation, as well as the potential use of β2 adrenergic receptor antagonists in the treatment of these conditions.

Synthesis Methods

The synthesis of 1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551 involves several steps, including the reaction of 2,4-dimethylphenol with epichlorohydrin to form 2-(2,4-dimethylphenoxy)ethanol, which is then reacted with ethylene oxide to form 2-[2-(2,4-dimethylphenoxy)ethoxy]ethanol. This intermediate is then reacted with 2-methoxy-4-(1-propen-1-yl)benzene in the presence of a base to form 1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551.

Scientific Research Applications

1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene 118,551 has been widely used in scientific research to investigate the physiological and biochemical effects of β2 adrenergic receptor signaling. It has been used to study the role of β2 adrenergic receptors in regulating heart rate, blood pressure, and airway smooth muscle tone. It has also been used to investigate the role of β2 adrenergic receptors in regulating glucose metabolism and insulin secretion.